Cas no 2137619-24-8 (4-[(3-{[(tert-butoxy)carbonyl]amino}pyrrolidin-1-yl)methyl]-1-methyl-1H-pyrazole-3-carboxylic acid)

• Product Name: 4-[(3-{[(tert-butoxy)carbonyl]amino}pyrrolidin-1-yl)methyl]-1-methyl-1H-pyrazole-3-carboxylic acid
• CAS No: 2137619-24-8
• MF: C₁₅H₂₄N₄O₄
• MW: 324.375463485718
• CID: 4639965
• Update Time: 2025-06-11

4-[(3-{[(tert-butoxy)carbonyl]amino}pyrrolidin-1-yl)methyl]-1-methyl-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-3-carboxylic acid, 4-[[3-[[(1,1-dimethylethoxy)carbonyl]amino]-1-pyrrolidinyl]methyl]-1-methyl-
• 4-[(3-{[(tert-butoxy)carbonyl]amino}pyrrolidin-1-yl)methyl]-1-methyl-1H-pyrazole-3-carboxylic acid

• Inchi： 1S/C15H24N4O4/c1-15(2,3)23-14(22)16-11-5-6-19(9-11)8-10-7-18(4)17-12(10)13(20)21/h7,11H,5-6,8-9H2,1-4H3,(H,16,22)(H,20,21)
• InChI Key： KEXIOTKPJWOGGX-UHFFFAOYSA-N
• SMILES： N1(C)C=C(CN2CCC(NC(OC(C)(C)C)=O)C2)C(C(O)=O)=N1

Additional information on 4-[(3-{[(tert-butoxy)carbonyl]amino}pyrrolidin-1-yl)methyl]-1-methyl-1H-pyrazole-3-carboxylic acid

Professional Introduction to 4-[(3-{[(tert-butoxy)carbonyl]amino}pyrrolidin-1-yl)methyl]-1-methyl-1H-pyrazole-3-carboxylic Acid (CAS No. 2137619-24-8)

4-[(3-{[(tert-butoxy)carbonyl]amino}pyrrolidin-1-yl)methyl]-1-methyl-1H-pyrazole-3-carboxylic acid, identified by its CAS number 2137619-24-8, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in medicinal chemistry. The intricate structure of this molecule, featuring a pyrazole core and multiple functional groups, contributes to its unique chemical properties and potential therapeutic applications.

The pyrazole scaffold is a well-known heterocyclic compound that has been widely explored for its pharmacological properties. Pyrazoles and their derivatives are known to possess a variety of biological activities, including anti-inflammatory, antimicrobial, and anticancer effects. The presence of the tert-butoxy)carbonyl group in the molecule enhances its stability and reactivity, making it a valuable intermediate in the synthesis of more complex pharmaceutical agents. Additionally, the methyl and carboxylic acid functional groups contribute to the molecule's solubility and interaction with biological targets.

In recent years, there has been a surge in research focused on developing novel compounds with enhanced therapeutic efficacy and reduced side effects. The compound 4-[(3-{[(tert-butoxy)carbonyl]amino}pyrrolidin-1-yl)methyl]-1-methyl-1H-pyrazole-3-carboxylic acid has emerged as a promising candidate in this endeavor. Its unique structural features have led to investigations into its potential applications in treating various diseases, particularly those involving inflammation and cellular proliferation.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The use of protective groups, such as the tert-butoxy)carbonyl group, is crucial in preventing unwanted side reactions during the synthesis process. Advanced techniques in organic synthesis, including catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to construct the complex framework of this molecule.

The biological activity of 4-[(3-{[(tert-butoxy)carbonyl]amino}pyrrolidin-1-yl)methyl]-1-methyl-1H-pyrazole-3-carboxylic acid has been extensively studied in vitro and in vivo. Preliminary research suggests that this compound exhibits potent inhibitory effects on various enzymes and receptors implicated in inflammatory pathways. These findings have prompted further investigation into its potential as a lead compound for the development of new therapeutic agents.

The structural features of this molecule make it an attractive candidate for drug discovery. The presence of multiple functional groups provides numerous opportunities for chemical modification, allowing researchers to fine-tune its biological activity and pharmacokinetic properties. Computational modeling and molecular dynamics simulations have been employed to predict the interactions between this compound and its biological targets, providing valuable insights into its mechanism of action.

In conclusion, 4-[(3-{[(tert-butoxy)carbonyl]amino}pyrrolidin-1-yl)methyl]-1-methyl-1H-pyrazole-3-carboxylic acid (CAS No. 2137619-24-8) represents a significant advancement in pharmaceutical research. Its unique structure, combined with promising biological activities, positions it as a valuable candidate for the development of new therapeutic agents. Further research is warranted to fully elucidate its potential applications in medicine.